Cas no 2229392-07-6 (2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxoacetic acid)

• Product Name: 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxoacetic acid
• CAS No: 2229392-07-6
• MF: C₇H₄ClF₃N₂O₃
• MW: 256.566471099854
• CID: 5798257
• PubChem ID: 165861351
• Update Time: 2025-09-21

2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxoacetic acid
• 2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-oxoacetic acid
• EN300-1960686
• 2229392-07-6

• Inchi： 1S/C7H4ClF3N2O3/c1-13-5(8)2(3(14)6(15)16)4(12-13)7(9,10)11/h1H3,(H,15,16)
• InChI Key： GKMKVSRUSHJZKG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)=O)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 255.9862542g/mol
• Monoisotopic Mass: 255.9862542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.2Ų